Cas no 866082-42-0 (Benzoic acid, 4-(8-quinolinyloxy)-)
866082-42-0 structure
Product name:Benzoic acid, 4-(8-quinolinyloxy)-
Benzoic acid, 4-(8-quinolinyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(8-quinolinyloxy)-
- 4-quinolin-8-yloxybenzoic acid
- 866082-42-0
- 4-[(Quinolin-8-yl)oxy]benzoic acid
- DTXSID90651702
- SCHEMBL8043868
-
- Inchi： InChI=1S/C16H11NO3/c18-16(19)12-6-8-13(9-7-12)20-14-5-1-3-11-4-2-10-17-15(11)14/h1-10H,(H,18,19)
- InChI Key： LKZFOSAQEBSJFF-UHFFFAOYSA-N
- SMILES： C1=CC2=C(C(=C1)OC3=CC=C(C=C3)C(=O)O)N=CC=C2
Computed Properties
- Exact Mass: 265.07389321g/mol
- Monoisotopic Mass: 265.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 59.4Ų
Benzoic acid, 4-(8-quinolinyloxy)- Related Literature
-
Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
-
Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
-
4. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
-
Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
866082-42-0 (Benzoic acid, 4-(8-quinolinyloxy)-) Related Products
- 199871-63-1(N-(3,5-Dichloro-4-pyridinyl)-8-methoxy-5-quinolinecarboxamide)
- 7091-57-8(8-Hydroxyquinoline Benzoate)
- 1092288-64-6(8-methoxyquinoline-4-carboxylic acid)
- 71082-36-5(8-methoxyquinoline-3-carboxylic acid)
- 1421449-28-6(1-(3-chlorophenyl)-3-(2-{[2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)urea)
- 851947-71-2(ethyl 4-oxo-3-phenyl-5-4-(piperidine-1-sulfonyl)benzamido-3H,4H-thieno3,4-dpyridazine-1-carboxylate)
- 20902-45-8(D-Penicillamine Disulfide)
- 2228363-61-7(2-(1-ethyl-1H-imidazol-5-yl)ethane-1-thiol)
- 859141-94-9(methyl 2-{(6,7-dihydroxy-2-oxo-2H-chromen-4-yl)methylamino}benzoate)
- 328548-64-7(1-(2-Methoxy-4-nitrophenyl)-1H-tetrazole)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk